Cas no 2229251-36-7 (2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol)

• Product Name: 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol
• CAS No: 2229251-36-7
• MF: C₁₂H₁₁FOS
• MW: 222.278545618057
• CID: 6260887
• PubChem ID: 165611414
• Update Time: 2025-07-25

2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol
• EN300-1748744
• 2-[5-(4-fluorophenyl)furan-2-yl]ethane-1-thiol
• 2229251-36-7

• Inchi： 1S/C12H11FOS/c13-10-3-1-9(2-4-10)12-6-5-11(14-12)7-8-15/h1-6,15H,7-8H2
• InChI Key： KUONABLZABTRJE-UHFFFAOYSA-N
• SMILES： SCCC1=CC=C(C2C=CC(=CC=2)F)O1

Computed Properties

• Exact Mass: 222.05146431g/mol
• Monoisotopic Mass: 222.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.1Ų

Additional information on 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol

Introduction to 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol (CAS No: 2229251-36-7)

2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol (CAS No: 2229251-36-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) group, which is known to play a crucial role in various biochemical interactions. The molecular structure incorporates a furan ring, a phenyl ring substituted with a fluorine atom, and an ethane bridge, making it a complex and multifaceted molecule with potential applications in drug discovery and synthesis.

The furan moiety in 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol contributes to its aromaticity and electron-rich nature, which can be exploited in various chemical reactions. The 4-fluorophenyl group introduces a fluorine atom, which is widely used in medicinal chemistry for its ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of the thiol group at the ethane position enhances its reactivity, allowing for further functionalization and derivatization. These structural elements collectively make it an intriguing candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in thiol-containing compounds due to their diverse biological activities. Thiols are known to participate in redox signaling, enzyme inhibition, and metal chelation, making them valuable scaffolds for drug development. The compound 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol has been studied for its potential role in modulating various biological pathways. For instance, its structural motif resembles several known bioactive molecules that interact with target proteins involved in inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol is its potential as a lead compound for the development of novel therapeutic agents. Researchers have explored its derivatives as inhibitors of specific enzymes and receptors. The fluorine substituent at the phenyl ring has been shown to enhance binding affinity to certain protein targets, while the thiol group provides a handle for further chemical modifications. These properties make it an attractive starting point for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol for biological activity. Molecular docking studies have predicted its interaction with various proteins, suggesting potential applications in treating conditions such as metabolic disorders and autoimmune diseases. Additionally, the compound's ability to undergo redox cycling has been investigated as a possible mechanism for its biological effects.

The synthesis of 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan ring is typically achieved through condensation reactions or metal-catalyzed cross-coupling processes. The attachment of the 4-fluorophenyl group often involves halogenation followed by Suzuki or Buchwald-Hartwig couplings. Finally, the thiol group is introduced through nucleophilic substitution or reduction of a disulfide precursor. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility with appropriate expertise.

In conclusion, 2-5-(4-fluorophenyl)furan-2-ylethane-1-thiol (CAS No: 2229251-36-7) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features—comprising a furan ring, a fluorinated phenyl group, and an ethane bridge with a thiol moiety—make it a versatile scaffold for drug discovery. Ongoing studies continue to uncover its potential applications in treating various diseases by modulating key biological pathways. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.